Cas no 2243508-00-9 (2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-bromonicotinic acid)

• Product Name: 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-bromonicotinic acid
• CAS No: 2243508-00-9
• MF: C₂₁H₁₅BrN₂O₄
• MW: 439.258804559708
• CID: 5867705
• PubChem ID: 165719461
• Update Time: 2025-10-29

2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-bromonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-bromonicotinic acid
• EN300-650075
• 2243508-00-9
• 5-bromo-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridine-3-carboxylic acid

• Inchi： 1S/C21H15BrN2O4/c22-12-9-17(20(25)26)19(23-10-12)24-21(27)28-11-18-15-7-3-1-5-13(15)14-6-2-4-8-16(14)18/h1-10,18H,11H2,(H,25,26)(H,23,24,27)
• InChI Key： ALUJXYQREDYAFR-UHFFFAOYSA-N
• SMILES： C(C1C2=CC=CC=C2C2=CC=CC=C12)OC(=O)NC1N=CC(Br)=CC=1C(=O)O

Computed Properties

• Exact Mass: 438.02152g/mol
• Monoisotopic Mass: 438.02152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 88.5Ų

Additional information on 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-bromonicotinic acid

2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-bromonicotinic Acid: A Comprehensive Overview

CAS No 2243508-00-9, commonly referred to as 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-bromonicotinic acid, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, materials science, and analytical chemistry. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group and a bromine substituent, making it a versatile building block for various chemical reactions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the fluorenylmethoxycarbonyl group. This group is known for its stability and reactivity, making it an ideal protective group in peptide synthesis. The introduction of the bromine substituent at the 5-position of the nicotinic acid ring further enhances the compound's versatility, allowing for selective reactivity in subsequent reactions. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, ensuring its availability for both academic and industrial applications.

In terms of physical properties, CAS No 2243508-00-9 exhibits a melting point of approximately 185°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its solubility profile makes it suitable for use in various solution-based reactions, including those requiring precise control over reaction conditions. The compound's stability under standard storage conditions has also been well-documented, ensuring its reliability as a reagent in laboratory settings.

The application of this compound in drug discovery has been a focal point of recent research efforts. Its structure lends itself well to the development of bioactive molecules, particularly those targeting specific receptor systems. For instance, studies have demonstrated that derivatives of this compound can modulate ion channels and G-protein coupled receptors (GPCRs), which are critical targets in the treatment of neurological disorders such as epilepsy and Parkinson's disease. These findings underscore the potential of CAS No 2243508-00-9 as a lead compound for developing novel therapeutic agents.

Beyond its role in drug discovery, this compound has also found applications in materials science. The fluorenylmethoxycarbonyl group imparts unique electronic properties to the molecule, making it a candidate for use in organic electronics. Recent research has explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices, where its ability to facilitate electron transport could enhance device performance. These investigations highlight the compound's versatility across diverse scientific disciplines.

In the realm of analytical chemistry, CAS No 2243508-00-9 has been employed as a chiral resolving agent in enantioselective separations. Its ability to form diastereomeric complexes with chiral analytes makes it an effective tool for enantiomeric resolution, particularly in high-performance liquid chromatography (HPLC). This application has been instrumental in advancing the analysis of chiral compounds, which are prevalent in pharmaceuticals and natural products.

Recent studies have also delved into the environmental impact of this compound. While it is not classified as hazardous under current regulations, research into its biodegradation pathways is ongoing to ensure sustainable practices in its production and use. These efforts align with global initiatives aimed at reducing chemical waste and promoting green chemistry principles.

In conclusion, CAS No 2243508-00-9, or 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-bromonicotinic acid, stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications across pharmaceuticals, materials science, and analytical chemistry underscore its importance as a versatile building block for scientific innovation. As research continues to uncover new potentials for this compound, its role in advancing both academic and industrial endeavors is likely to expand further.